Cas no 81769-70-2 (1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)-)

1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)- structure
81769-70-2 structure
Product name:1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)-
CAS No:81769-70-2
MF:C5H5F3N2
MW:150.101811170578
CID:3219312
PubChem ID:12785668

1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • 1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)-
    • SCHEMBL18088
    • DTXSID801273143
    • 81769-70-2
    • VIJYUPDQSPUVCH-UHFFFAOYSA-O
    • 1-Methyl-5-(trifluoromethyl)-1H-imidazole
    • Inchi: InChI=1S/C5H5F3N2/c1-10-3-9-2-4(10)5(6,7)8/h2-3H,1H3
    • InChI Key: VIJYUPDQSPUVCH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 150.04048265Da
  • Monoisotopic Mass: 150.04048265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8Ų
  • XLogP3: 0.9

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